Cas no 1020722-42-2 (4-Bromo-1,3-diethyl-1H-pyrazole-5-carboxylic acid)
1020722-42-2 structure
Product Name:4-Bromo-1,3-diethyl-1H-pyrazole-5-carboxylic acid
CAS No:1020722-42-2
MF:C8H11BrN2O2
MW:247.089141130447
CID:3152783
PubChem ID:24728978
Update Time:2025-04-21
4-Bromo-1,3-diethyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1,3-diethyl-1H-pyrazole-5-carboxylic acid
- SCHEMBL6820020
- AKOS017558695
- 1H-Pyrazole-5-carboxylic acid, 4-bromo-1,3-diethyl-
- 4-bromo-2,5-diethylpyrazole-3-carboxylic acid
- 1020722-42-2
-
- Inchi: 1S/C8H11BrN2O2/c1-3-5-6(9)7(8(12)13)11(4-2)10-5/h3-4H2,1-2H3,(H,12,13)
- InChI Key: ZVZOMNANFGCMHN-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)O)N(CC)N=C1CC
Computed Properties
- Exact Mass: 246.00039g/mol
- Monoisotopic Mass: 246.00039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 247.09g/mol
- XLogP3: 1.9
- Topological Polar Surface Area: 55.1Ų
4-Bromo-1,3-diethyl-1H-pyrazole-5-carboxylic acid Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
1020722-42-2 (4-Bromo-1,3-diethyl-1H-pyrazole-5-carboxylic acid) Related Products
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